2-N-methylpyrimidine-2,4,5-triamine
Cat. No. B157220
M. Wt: 139.16 g/mol
InChI Key: HMRJNTFPVKKQKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[CH3:1][NH:2][c:3]1[n:4][cH:5][c:6]([N+:10]([O-:11])=[O:12])[c:7]([NH2:9])[n:8]1.[H:13][H:14]>>[CH3:1][NH:2][c:3]1[n:4][cH:5][c:6]([NH2:10])[c:7]([NH2:9])[n:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CNc1ncc([N+](=O)[O-])c(N)n1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNc1ncc(N)c(N)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
